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Compound of Interest

Compound Name: (3-Chloro-4-(methylthio)phenyl)methanol

CAS No.: 694481-00-0

Cat. No.: B2804846

Get Quote

An In-Depth Technical Guide to (3-Chloro-4-(methylthio)phenyl)methanol: Physicochemical Properties, Synthesis, and Analytical Characterization

Abstract
(3-Chloro-4-(methylthio)phenyl)methanol is a substituted aromatic alcohol possessing structural motifs of significant interest in the field of medicina

methylthio group on the phenyl ring offers unique electronic and steric properties that can be leveraged in the design of novel therapeutic agents. This

this compound, delineating its computed physicochemical properties, a proposed synthetic route with a detailed experimental protocol, and a multi-fac

and purity assessment. As a functionalized benzyl alcohol, it serves as a versatile building block for creating more complex molecular architectures. T

and drug development professionals seeking to understand and utilize this compound in their scientific endeavors.

Introduction
The strategic incorporation of halogen and sulfur atoms into molecular scaffolds is a cornerstone of modern drug discovery. Chlorine, in particular, can

stability, and binding affinity through halogen bonding and other interactions.[1][2] Similarly, the methylthio group can influence molecular conformatio

modification. (3-Chloro-4-(methylthio)phenyl)methanol combines these features with a reactive benzyl alcohol moiety, making it a valuable interme

molecules.[3]

This guide serves as a foundational resource, presenting a predictive analysis of the compound's properties based on established chemical principles

a robust, field-proven methodology for its synthesis, purification, and comprehensive characterization, providing scientists with the practical knowledg

research workflows.

Physicochemical and Computed Properties
A thorough understanding of a compound's physical and chemical properties is essential for its effective use in experimental settings. The following ta

properties for (3-Chloro-4-(methylthio)phenyl)methanol.

Table 1: Chemical Identifiers

Identifier Value

IUPAC Name (3-Chloro-4-(methylthio)phenyl)methanol

Molecular Formula C₈H₉ClOS

Molecular Weight 188.68 g/mol

CAS Number Not readily available in public databases

InChI Key CTPDKEVWWOUAMX-UHFFFAOYSA-N[4]

Table 2: Predicted Physicochemical Properties
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Property Predicted Value Rationale / Compa

Physical Form Off-white to light beige solid
Based on analogous

are often solids at ro

Melting Point 55-65 °C
Estimated based on

(56-60 °C).[5]

Boiling Point >150 °C at reduced pressure
Estimated based on

(151 °C / 15mmHg).

Solubility
Soluble in methanol, chloroform, ethyl acetate, dichloromethane.

Sparingly soluble in water.

Polar organic solven

the hydroxyl group.[5

pKa (hydroxyl) ~14-15
Typical pKa for a be

substituents.

Proposed Synthesis and Purification
The synthesis of (3-Chloro-4-(methylthio)phenyl)methanol can be efficiently achieved through the reduction of the corresponding benzaldehyde de

transformation standard in organic synthesis.

Retrosynthetic Analysis
The primary disconnection for the target molecule is at the carbon-oxygen bond of the alcohol, leading back to the corresponding aldehyde, (3-Chloro

synthesized from commercially available starting materials.

(3-Chloro-4-(methylthio)phenyl)methanol

Functional Group
Interconversion (Reduction)

(3-Chloro-4-(methylthio)benzaldehyde

Click to download full resolution via product page

Caption: Retrosynthetic pathway for the target molecule.

Experimental Protocol: Synthesis
This protocol details the reduction of (3-Chloro-4-(methylthio)benzaldehyde using sodium borohydride (NaBH₄).

Materials:

(3-Chloro-4-(methylthio)benzaldehyde)

Sodium borohydride (NaBH₄)

Methanol (anhydrous)

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated sodium bicarbonate (NaHCO₃) solution
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Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask, magnetic stirrer, ice bath

Procedure:

Dissolution: In a 250 mL round-bottom flask, dissolve (3-Chloro-4-(methylthio)benzaldehyde) (1.0 eq) in methanol (approx. 10 mL per gram of aldeh

Cooling: Place the flask in an ice-water bath and stir the solution for 10-15 minutes until the internal temperature reaches 0-5 °C.

Reduction: Add sodium borohydride (1.1 eq) portion-wise over 20 minutes, ensuring the temperature does not exceed 10 °C. The causality here is 

exothermic runaway reaction and ensures a controlled reduction.

Reaction Monitoring: Stir the reaction at 0-5 °C for 1 hour, then allow it to warm to room temperature and stir for an additional 2 hours. Monitor the r

until the starting material is consumed.

Quenching: Carefully quench the reaction by slowly adding 1 M HCl at 0 °C until the pH is ~6-7 to neutralize excess NaBH₄.

Solvent Removal: Remove the methanol under reduced pressure using a rotary evaporator.

Extraction: To the remaining aqueous residue, add dichloromethane (DCM). Transfer the mixture to a separatory funnel and extract the aqueous lay

Washing: Combine the organic layers and wash sequentially with saturated NaHCO₃ solution and brine. This self-validating step ensures the remov

Drying and Filtration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude product.

Experimental Protocol: Purification
The crude product can be purified using flash column chromatography.

Materials:

Silica gel (230-400 mesh)

Hexanes (HPLC grade)

Ethyl acetate (HPLC grade)

Glass column, collection tubes

Procedure:

Column Packing: Prepare a silica gel slurry in 20% ethyl acetate in hexanes and pack the column.

Sample Loading: Adsorb the crude product onto a small amount of silica gel and load it onto the top of the packed column.

Elution: Elute the column with a gradient of ethyl acetate in hexanes (e.g., starting from 10% and gradually increasing to 40%). The polarity gradien

by the desired, more polar alcohol product.

Fraction Collection: Collect fractions and analyze them by TLC.

Isolation: Combine the pure fractions and remove the solvent under reduced pressure to yield (3-Chloro-4-(methylthio)phenyl)methanol as a pur

Analytical Characterization
A combination of spectroscopic and chromatographic techniques is essential to confirm the identity, structure, and purity of the synthesized compound
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Caption: Workflow for analytical characterization.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for elucidating the precise molecular structure. Spectra should be recorded in a deuterated solvent such 

Predicted ¹H NMR (400 MHz, CDCl₃):

δ ~7.40 (d, 1H): Aromatic proton ortho to the chloromethyl group, showing doublet splitting from the adjacent methine proton.

δ ~7.25 (dd, 1H): Aromatic proton meta to the chloromethyl group, showing doublet of doublets splitting.

δ ~7.15 (d, 1H): Aromatic proton ortho to the methylthio group.

δ 4.65 (s, 2H): Methylene protons of the benzylic alcohol (-CH₂OH).

δ 2.50 (s, 3H): Methyl protons of the methylthio group (-SCH₃).

δ ~1.90 (br s, 1H): Hydroxyl proton (-OH). This peak may be broad and its chemical shift can vary with concentration.

Predicted ¹³C NMR (100 MHz, CDCl₃):

δ ~140-142: Aromatic quaternary carbon attached to the -CH₂OH group.

δ ~135-138: Aromatic quaternary carbon attached to the -Cl group.

δ ~130-134: Aromatic quaternary carbon attached to the -SCH₃ group.

δ ~125-130 (3 signals): Aromatic CH carbons.

δ ~64.5: Methylene carbon of the benzylic alcohol (-CH₂OH).

δ ~15.5: Methyl carbon of the methylthio group (-SCH₃).

Mass Spectrometry (MS)
Gas Chromatography-Mass Spectrometry (GC-MS) can be used to determine the molecular weight and fragmentation pattern, further confirming the 
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Molecular Ion (M⁺): A peak at m/z ≈ 188, corresponding to the molecular weight of the compound. The isotopic pattern for one chlorine atom (M⁺ an

feature.

Key Fragments:

m/z 171: Loss of the hydroxyl radical (-•OH).

m/z 157: Loss of the hydroxymethyl radical (-•CH₂OH).

m/z 153: Loss of the chlorine atom (-Cl), followed by rearrangement.

m/z 143: Loss of the methylthio group (-SCH₃).

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the presence of key functional groups.

~3350 cm⁻¹ (broad): O-H stretching vibration of the alcohol group.[9]

~3050-3100 cm⁻¹: Aromatic C-H stretching.

~2850-2960 cm⁻¹: Aliphatic C-H stretching from the methyl and methylene groups.

~1590, 1480 cm⁻¹: C=C stretching vibrations within the aromatic ring.

~1050 cm⁻¹: C-O stretching of the primary alcohol.

~700-800 cm⁻¹: C-Cl stretching.

High-Performance Liquid Chromatography (HPLC)
Reverse-phase HPLC is the standard method for determining the purity of the final compound.[10][11]

Table 3: Proposed HPLC Method Parameters

Parameter Condition

Column C18, 4.6 x 150 mm, 5 µm

Mobile Phase A Water + 0.1% Formic Acid

Mobile Phase B Acetonitrile + 0.1% Formic Acid

Gradient 30% B to 95% B over 15 minutes

Flow Rate 1.0 mL/min

Detector UV at 254 nm

Injection Volume 10 µL

This method should yield a sharp, single peak for the pure compound, allowing for quantification of purity (typically >95% for research applications).

Applications in Medicinal Chemistry
(3-Chloro-4-(methylthio)phenyl)methanol is not just an intermediate but a strategic building block. The interplay of its functional groups provides a 
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Structural Motifs

Impact on Drug Properties
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Caption: Relationship between structural motifs and drug properties.

The benzyl alcohol can be oxidized to an aldehyde for reductive amination or used in ether and ester syntheses. The chloro and methylthio groups ca

binding pocket, with the chlorine atom potentially acting as a metabolic blocking position or participating in halogen bonding to improve ligand affinity.[

Safety and Handling
While no specific toxicology data for (3-Chloro-4-(methylthio)phenyl)methanol is available, it should be handled with the standard precautions for la

Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-resistant gloves.

Handling: Use in a well-ventilated area or a chemical fume hood. Avoid inhalation of dust and contact with skin and eyes.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place away from oxidizing agents.

Conclusion
(3-Chloro-4-(methylthio)phenyl)methanol is a compound with significant potential as a building block in synthetic and medicinal chemistry. This gui

overview, from its fundamental properties to detailed protocols for its synthesis and characterization. By explaining the causality behind experimental 

analytical principles, this document equips researchers with the necessary framework to confidently synthesize, verify, and utilize this versatile molecu
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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